Cas no 70611-05-1 (Benzenamine, 3-methyl-4-(methylthio)-)

• Product Name: Benzenamine, 3-methyl-4-(methylthio)-
• CAS No: 70611-05-1
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 546952
• PubChem ID: 15727806
• Update Time: 2025-04-19

Benzenamine, 3-methyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-4-(methylthio)-
• 3-methyl-4-methylsulfanylaniline
• 3-Methyl-4-(methylsulfanyl)aniline
• 70611-05-1
• SCHEMBL7741686
• DTXSID20577527

• Inchi： 1S/C8H11NS/c1-6-5-7(9)3-4-8(6)10-2/h3-5H,9H2,1-2H3
• InChI Key： WEUDTYCZYFRFEV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 153.06133
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02